Cas no 2680875-74-3 (3-oxa-9-azaspiro5.5undecane-7-carbaldehyde)

• Product Name: 3-oxa-9-azaspiro5.5undecane-7-carbaldehyde
• CAS No: 2680875-74-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5653390
• PubChem ID: 165911143
• Update Time: 2025-06-13

3-oxa-9-azaspiro5.5undecane-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-oxa-9-azaspiro[5.5]undecane-7-carbaldehyde
• 2680875-74-3
• EN300-28271452
• 3-oxa-9-azaspiro5.5undecane-7-carbaldehyde

• Inchi： 1S/C10H17NO2/c12-8-9-7-11-4-1-10(9)2-5-13-6-3-10/h8-9,11H,1-7H2
• InChI Key： XDJUAVMLFNIDTR-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCNCC2C=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-oxa-9-azaspiro5.5undecane-7-carbaldehyde

3-oxa-9-azaspiro[5.5]undecane-7-carbaldehyde (CAS No. 2680875-74-3): A Comprehensive Overview

3-oxa-9-azaspiro[5.5]undecane-7-carbaldehyde (CAS No. 2680875-74-3) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and the presence of a central spiro atom connecting two rings. The 3-oxa-9-azaspiro[5.5]undecane-7-carbaldehyde molecule features an oxygen atom (O) and a nitrogen atom (N) in its spirocyclic framework, making it a valuable building block for the synthesis of complex organic molecules.

The chemical structure of 3-oxa-9-azaspiro[5.5]undecane-7-carbaldehyde is particularly noteworthy due to its potential for functional group manipulation and its ability to participate in a wide range of chemical reactions. The aldehyde functional group at the C7 position provides a reactive site that can be readily modified through various synthetic transformations, such as reduction, oxidation, and condensation reactions. This versatility makes 3-oxa-9-azaspiro[5.5]undecane-7-carbaldehyde an attractive starting material for the development of novel pharmaceuticals and bioactive compounds.

In recent years, there has been a growing interest in the use of spirocyclic compounds in drug discovery and development. The unique structural features of these compounds often confer enhanced biological activity, improved pharmacokinetic properties, and better selectivity compared to their acyclic counterparts. For instance, studies have shown that spirocyclic scaffolds can improve the permeability and metabolic stability of drug candidates, making them more suitable for oral administration.

3-Oxa-9-azaspiro[5.5]undecane-7-carbaldehyde has been explored in several research studies for its potential applications in medicinal chemistry. One notable area of research involves the synthesis of derivatives with enhanced biological activity. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-oxa-9-azaspiro[5.5]undecane-based compounds with potent anti-inflammatory properties. These derivatives were found to exhibit significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, making them promising candidates for the treatment of inflammatory diseases.

Another area where 3-Oxa-9-Azaspiro[5.5]Undecane-7-Carbaldehyde has shown promise is in the development of central nervous system (CNS) drugs. The spirocyclic structure can enhance blood-brain barrier (BBB) penetration, which is crucial for the effective delivery of drugs targeting neurological disorders. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-Oxa-9-Azaspiro[5.5]Undecane-based derivatives exhibited improved BBB permeability and selective binding to GABA receptors, suggesting their potential as anxiolytic agents.

The synthetic accessibility of 3-Oxa-9-Azaspiro[5.5]Undecane-7-Carbaldehyde is another factor contributing to its popularity in research laboratories. Several efficient synthetic routes have been developed to prepare this compound, including multistep sequences involving ring-closing metathesis (RCM) and intramolecular aldol condensation reactions. These methods allow for the scalable production of high-purity 3-Oxa-9-Azaspiro[5.5]Undecane-7-Carbaldehyde, facilitating its use in both academic and industrial settings.

Beyond its applications in medicinal chemistry, 3-Oxa-9-Azaspiro[5.5]Undecane-7-Carbaldehyde has also found utility in materials science and catalysis. The presence of both oxygen and nitrogen atoms in its structure makes it an excellent ligand for metal complexes, which can be used as catalysts in various organic transformations. For instance, a study published in Inorganic Chemistry reported the synthesis of palladium complexes containing 3-Oxa-9-Azaspiro[5.5]Undecane-based ligands that showed high catalytic activity in cross-coupling reactions.

In conclusion, 3-Oxa-9-Azaspiro[5.5]Undecane-7-Carbaldehyde (CAS No. 2680875-74-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, synthetic accessibility, and biological activity make it an invaluable tool for researchers working on drug discovery, materials science, and catalysis. As ongoing research continues to uncover new applications and properties of this compound, it is likely to remain a focus of interest for many years to come.